ToTo-3

• Molecular Formula: C55H62I4N6S2
• Molecular Weight: 1378.9 g/mol
• InChI: InChI=1S/C55H62N6S2.4HI/c1-56(2)44(24-18-38-60-40-36-42(46-26-7-9-28-48(46)60)20-15-34-54-58(5)50-30-11-13-32-52(50)62-54)22-17-23-45(57(3)4)25-19-39-61-41-37-43(47-27-8-10-29-49(47)61)21-16-35-55-59(6)51-31-12-14-33-53(51)63-55;;;;/h7-16,20-21,26-37,40-41H,17-19,22-25,38-39H2,1-6H3;4*1H/q+4;;;;/p-4
• InChIKey: ZHCARZIOVPWZCF-UHFFFAOYSA-J

TOTO-3 Iodide: Far-Red Dimeric Cyanine Stain

TOTO-3 iodide (also designated ToTo-3, thiazole red homodimer, or TRhD) is a cell-impermeant, far-red fluorescent carbocyanine dimer belonging to the dimeric cyanine nucleic acid stain family [1]. It is the homodimeric analogue of the monomeric stain TO-PRO-3, consisting of two thiazole orange–derived chromophores linked by a cationic polyamine spacer, yielding a tetra-cationic molecule with molecular weight 1354.85 g/mol . TOTO-3 is essentially nonfluorescent in aqueous solution but undergoes a 100- to 1,000-fold fluorescence quantum yield increase upon intercalation into double-stranded DNA or RNA, with excitation/emission maxima of approximately 642/660 nm when DNA-bound [1]. This far-red spectral position, combined with its high extinction coefficient (ε ≈ 154,100 M⁻¹cm⁻¹) and strong nucleic acid binding affinity (Kd in the micromolar range), places TOTO-3 among the highest-sensitivity fluorescent probes available for nucleic acid detection .

Far-red excitation/emission (642/660 nm) compatible with standard red lasers

Cell-impermeant stain for fixed/permeabilized nucleic acid detection

Reported high photostability supports repeated laser-scanning workflows

• [1] Shan L. Quinolinium, 1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:4) (TOTO-3). In: Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2012. PMID: 22574338. View Source

Why TOTO-3 Cannot Be Replaced

Although numerous cell-impermeant nucleic acid dyes exist—including propidium iodide (PI), DAPI, SYTOX dyes, and monomeric cyanines such as TO-PRO-3—direct substitution of TOTO-3 with any single alternative routinely fails because no other dye simultaneously delivers the far-red excitation/emission window (642/660 nm), exceptional photostability under repeated laser scanning, a dimeric structure conferring ~100-fold enhanced DNA-binding affinity over its monomeric counterpart, and proven efficacy in high-background environments such as mineral soils [1][2]. DAPI requires UV excitation unavailable on standard Kr/Ar or He-Ne laser confocal systems; PI excites in the visible (488–536 nm) with a ~26-fold lower extinction coefficient and only 20- to 30-fold fluorescence enhancement, restricting its utility in multiplex and low-abundance nucleic acid detection; TO-PRO-3, while spectrally similar, photobleaches rapidly (bleaching speed rated +++ vs. ± for TOTO-3) and thus cannot support quantitative repeated-imaging workflows [1]. The cumulative quantitative evidence below demonstrates that TOTO-3 occupies a distinct performance niche not addressable by generic in-class replacement.

DAPI requires UV laser

UV excitation not available on standard Kr/Ar or He-Ne confocal systems, limiting multiplex use.

Propidium iodide spectral overlap

Lower extinction coefficient and emission in the red channel may complicate triple-staining protocols.

TO-PRO-3 photobleaches rapidly

Faster photobleaching under laser scanning may not support quantitative time-lapse or z-stack imaging.

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA staining for fluorescence and laser confocal microscopy. J Histochem Cytochem. 1997;45(1):49-53. doi:10.1177/002215549704500107. View Source
• [2] Henneberger R, Birch D, Bergquist P, Walter M, Anitori RP. The fluorescent dyes TO-PRO-3 and TOTO-3 iodide allow detection of microbial cells in soil samples without interference from background fluorescence. Biotechniques. 2011;51(3):190-2. doi:10.2144/000113736. View Source

TOTO-3: Quantitative Comparison Evidence

Photostability: TOTO-3 vs. TO-PRO-3

In a controlled head-to-head comparison using Kr/Ar-laser confocal microscopy (647 nm excitation, 3.8 μs irradiation per point per scan), TOTO-3 exhibited markedly superior photostability compared to its monomeric analogue TO-PRO-3 [1]. The bleaching speed of TOTO-3 was rated ± (minimal fluorescence loss under repeated scanning), whereas TO-PRO-3 was rated +++ (rapid fluorescence fading), requiring extremely rapid observation and precluding quantitative time-resolved or z-stack imaging [1]. This difference was also visually confirmed in the study's Figure 2D, which demonstrated that TOTO-3's fluorescence stability was better than that of all other dyes tested, including SYBR Green I (+++), YO-PRO-1 (+), and TO-PRO-3 (+++) [1].

Photostability

Head-to-head

TOTO-3: ± (minimal bleaching)
TO-PRO-3: +++ (rapid fading)

Supports repeated-scan confocal protocols

647 nm Kr/Ar laser, 3.8 μs/point/scan

Evidence Dimension	Photostability (bleaching speed under 647 nm Kr/Ar-laser confocal scanning, scored on a qualitative scale from − to +++)
Target Compound Data	TOTO-3 iodide (2 μM): bleaching speed = ± (minimal bleaching; rated best among five dyes tested)
Comparator Or Baseline	TO-PRO-3 iodide (1 μM): bleaching speed = +++ (rapid fading). SYBR Green I: bleaching speed = +++. YO-PRO-1 iodide: bleaching speed = +. Propidium iodide: bleaching speed = ±.
Quantified Difference	TOTO-3 photostability is rated two qualitative categories superior to TO-PRO-3 (minimal vs. rapid bleaching). TOTO-3 was the most photostable dye tested alongside propidium iodide.
Conditions	Rat jejunum frozen sections (5 μm), ethanol-fixed, stained 15 min, mounted in anti-bleaching medium; Bio-Rad MRC-1024 laser confocal system with 15 mW Kr/Ar laser, 647 nm excitation, 680DF32 emission filter; fluorescence intensity recorded on 256-grade scale over successive 1 s scanning rounds, 3.8 μs irradiation per point per scan.

Why This Matters

For confocal z-stack acquisition, 3D reconstruction, and any quantitative repeated-imaging protocol, TOTO-3's resistance to photobleaching directly determines data quality and experimental feasibility, making TO-PRO-3 an unsuitable substitute despite its identical spectral window.

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA staining for fluorescence and laser confocal microscopy. J Histochem Cytochem. 1997;45(1):49-53. doi:10.1177/002215549704500107. View Source

Extinction Coefficient vs. Propidium Iodide

The extinction coefficient (molar absorptivity) of TOTO-3 bound to DNA is reported as ε = 154,100 M⁻¹cm⁻¹ at λmax 642 nm . By comparison, propidium iodide—the most widely used dead-cell DNA intercalator—exhibits an extinction coefficient of only 5,900 M⁻¹cm⁻¹ at 493 nm (its principal absorption band) . This represents an approximately 26-fold higher photon absorption capacity for TOTO-3 at its excitation maximum. Vendor technical documentation corroborates this finding, explicitly stating that 'TOTO-3 has a much higher extinction coefficient than DNA-bound propidium iodide' . The practical consequence is that, at equimolar staining concentrations, TOTO-3 absorbs substantially more excitation light, contributing directly to brighter fluorescence emission when combined with its 100- to 1,000-fold fluorescence enhancement factor [1].

Extinction Coefficient

Cross-study comparable

154,100 vs 5,900 M⁻¹cm⁻¹
~26-fold higher

Higher photon absorption supports sensitive DNA detection

DNA-bound values at λmax

Evidence Dimension	Molar extinction coefficient (ε, light absorption capacity per mole of dye bound to DNA)
Target Compound Data	TOTO-3: ε = 154,100 cm⁻¹M⁻¹ (M⁻¹cm⁻¹) at λmax 642 nm (H₂O/DNA)
Comparator Or Baseline	Propidium iodide: ε = 5,900 M⁻¹cm⁻¹ at 493 nm; secondary band ε = 55,700 M⁻¹cm⁻¹ at 287 nm
Quantified Difference	~26.1-fold higher extinction coefficient for TOTO-3 at its respective λmax (154,100 / 5,900 = 26.1)
Conditions	TOTO-3: DNA-bound state in aqueous solution, λmax 642 nm (CookeChem / Duofluor product specifications). Propidium iodide: free dye in solution, extinction coefficient at 493 nm (Sigma-Aldrich product specification).

Why This Matters

Extinction coefficient directly governs the brightness ceiling of a fluorophore; for low-copy-number nucleic acid detection (e.g., rare microbial cells, low-abundance DNA targets), the ~26-fold absorption advantage of TOTO-3 over propidium iodide translates into practically meaningful gains in signal-to-noise ratio and detection sensitivity.

• [1] Shan L. Quinolinium, 1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:4) (TOTO-3). In: Molecular Imaging and Contrast Agent Database (MICAD). 2012. PMID: 22574338. View Source

Far-Red Spectral Window for Triple Staining

In a systematic evaluation of five nucleic acid dyes for laser confocal microscopy compatibility, Suzuki et al. (1997) demonstrated that TOTO-3 (and TO-PRO-3), both emitting in the far-red (642/660 nm), were uniquely suited as nuclear counterstains in specimens triple-labeled with fluorescein (green) and rhodamine/Texas Red (red) [1]. The far-red fluorescence of TOTO-3 is spectrally well separated from both green (fluorescein, GFP, SYBR Green I: ~520 nm emission) and red (rhodamine, Texas Red: ~605–620 nm emission) channels, and under a Kr/Ar laser confocal system the far-red signal could be electronically converted to a blue display channel, yielding visually distinct three-color separation [1]. In contrast, DAPI (Ex/Em 355/450 nm) requires an ultraviolet laser unavailable on most standard confocal systems, while propidium iodide (Ex/Em 494/617 nm) occupies the same red detection channel as rhodamine, precluding clean three-color separation [1]. This spectral positioning also allows TOTO-3 to be excited by the widely available He-Ne 633 nm laser or red diode lasers .

Spectral Compatibility

Head-to-head

Far-red channel enables triple staining with green/red labels without crosstalk

Compatible with standard Kr/Ar or He-Ne confocal systems

Electronic conversion to blue display

Evidence Dimension	Spectral compatibility for triple fluorescence labeling (simultaneous DNA, actin, and immunolabeled component detection)
Target Compound Data	TOTO-3: Ex/Em 642/660 nm (far-red), excitable by 647 nm Kr/Ar or 633 nm He-Ne laser, signal convertible to blue display channel for triple staining with green and red fluorophores
Comparator Or Baseline	DAPI: Ex/Em 355/450 nm (UV-excited, requires specialized UV laser, not standard on Kr/Ar confocal). Propidium iodide: Ex/Em 494/617 nm (occupies red channel, cannot be combined with rhodamine/Texas Red in triple-stain). SYBR Green I: Ex/Em 494/519 nm (green channel overlap with fluorescein).
Quantified Difference	TOTO-3 is one of only two dyes in the study (with TO-PRO-3) capable of enabling triple staining with fluorescein and rhodamine; DAPI could not be excited by the Kr/Ar 647 nm line; PI could not be spectrally separated from rhodamine.
Conditions	Rat jejunum and pancreas frozen sections, ethanol-fixed, immunostained with fluorescein (DTAF) or rhodamine (LRSC)/Cy3-conjugated antibodies plus phalloidin; Bio-Rad MRC-1024 Kr/Ar laser confocal system (488, 568, 647 nm lines); imaging with 522DF35, 605DF32, and 680DF32 emission filters.

Why This Matters

For researchers performing multiplex immunolabeling with widely used green and red fluorophores, TOTO-3 is one of the few DNA counterstains that does not compete for spectral bandwidth, enabling true three-color imaging without channel crosstalk on standard confocal hardware.

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA staining for fluorescence and laser confocal microscopy. J Histochem Cytochem. 1997;45(1):49-53. doi:10.1177/002215549704500107. View Source

Reduced Background Fluorescence in Soil Detection

Henneberger et al. (2011) directly compared the performance of TO-PRO-3 and TOTO-3 iodide against commonly employed nucleic acid dyes (including SYBR Green I and DAPI) for visualizing microorganisms in mineral soil samples [1]. Both cyanine dyes 'enabled a clear detection of microbial cells in a mineral soil, while nonspecific background was greatly reduced compared with commonly used dyes' [1]. When used as counterstains for fluorescence in situ hybridization (FISH), TOTO-3 and TO-PRO-3 allowed unambiguous identification of microbial cells despite strong nonspecific background from unbound FISH probes, a problem that frequently compromises other counterstains in environmental samples [1]. The authors concluded that these cyanine dyes 'represent superior alternatives for detecting microorganisms in soil environments' [1]. The far-red emission of TOTO-3 (660 nm) lies in a spectral region where soil particle autofluorescence is inherently lower than in the green channel (SYBR Green I: 519 nm) or blue channel (DAPI: 450 nm), providing an additional physical basis for the observed background reduction .

Soil Background

Head-to-head

Enabled clear microbial cell detection in mineral soil; reduced autofluorescence vs. common dyes

Reported to improve environmental sample analysis

Validated with FISH counterstaining

Evidence Dimension	Discrimination of microbial cellular fluorescence from nonspecific background fluorescence in mineral soil samples
Target Compound Data	TOTO-3 iodide: enabled clear microbial cell detection; greatly reduced nonspecific background; effective as FISH counterstain despite strong probe-derived background
Comparator Or Baseline	Commonly used dyes (e.g., SYBR Green I, DAPI) referenced as producing strong nonspecific background fluorescence that masked genuine cellular signals in soil
Quantified Difference	Qualitative assessment: 'greatly reduced' nonspecific background vs. commonly used dyes; clear cell detection achieved. No exact numerical ratio provided, but the difference was sufficient for the authors to recommend replacing conventional dyes.
Conditions	Mineral soil samples; staining with TO-PRO-3 and TOTO-3 iodide; counterstaining for fluorescence in situ hybridization (FISH); conventional epifluorescence microscopy.

Why This Matters

Environmental microbiology and microbial ecology laboratories struggling with soil autofluorescence and FISH probe background should prioritize TOTO-3 specifically because its performance in this high-background matrix has been empirically validated, unlike most generic DNA stains that have not been tested under these conditions.

• [1] Henneberger R, Birch D, Bergquist P, Walter M, Anitori RP. The fluorescent dyes TO-PRO-3 and TOTO-3 iodide allow detection of microbial cells in soil samples without interference from background fluorescence. Biotechniques. 2011;51(3):190-2. doi:10.2144/000113736. View Source

Dimeric Structure & DNA-Binding Affinity

The dimeric architecture of TOTO-3—two TO-PRO-3 chromophores covalently linked by a cationic undecane bridge bearing four permanent positive charges—results in a DNA-binding affinity approximately 100-fold greater than that of its monomeric counterpart TO-PRO-3 [1]. This affinity enhancement is a structurally conserved feature across the dimeric cyanine dye family (TOTO, YOYO, BOBO, POPO, LOLO series) and arises from the combination of bis-intercalation geometry and strong electrostatic interaction with the negatively charged DNA phosphate backbone [1]. Thermo Fisher Scientific specifies that 'the carbocyanine dimers have very strong binding affinity for dsDNA, with dissociation constants in the micromolar range and nucleic acid-binding affinities greater than their parent monomer dyes' . The practical consequence is that TOTO-3–DNA complexes are kinetically stable, enabling pre-staining of nucleic acids prior to gel or capillary electrophoresis without dye dissociation during the separation process .

DNA-Binding Affinity

Class-level inference

~100-fold higher than monomeric TO-PRO-3

Supports pre-staining for electrophoresis

Bis-intercalation, micromolar Kd

Evidence Dimension	DNA-binding affinity: dimeric TOTO-3 vs. monomeric TO-PRO-3
Target Compound Data	TOTO-3: dimeric structure, 4 cationic charges, bis-intercalation binding mode, Kd in micromolar range (~10⁻⁶ to 10⁻⁷ M range, typical for dimeric cyanines), ~100-fold affinity enhancement over monomer
Comparator Or Baseline	TO-PRO-3: monomeric structure, 2 cationic charges, mono-intercalation binding mode, ~100-fold lower affinity than corresponding dimer
Quantified Difference	~100-fold higher DNA affinity (structural inference from dimeric architecture; exact Kd values for TOTO-3 alone are not published, but the ~100-fold enhancement is a documented class-level property of cyanine dimers vs. their monomeric parents)
Conditions	Binding to double-stranded DNA in aqueous solution. Affinity enhancement is structurally derived from the tetra-cationic, bis-intercalating dimer geometry.

Why This Matters

For applications requiring persistent dye–DNA complexation—such as pre-stained electrophoresis, DNA fragment sizing, single-molecule DNA visualization, or any protocol involving washing steps post-staining—the ~100-fold affinity advantage over monomeric analogues directly prevents signal loss due to dye dissociation.

• [1] Rye HS, Yue S, Wemmer DE, et al. Stable fluorescent complexes of double-stranded DNA with bis-intercalating asymmetric cyanine dyes: properties and applications. Nucleic Acids Res. 1992;20(11):2803-12. (Foundational reference establishing the bis-intercalation and affinity properties of dimeric cyanine dyes including TOTO and YOYO families.) View Source

Fluorescence Enhancement vs. Propidium Iodide

TOTO-3 exhibits a 100- to 1,000-fold increase in fluorescence quantum yield upon binding to double-stranded DNA or RNA, as documented in the MICAD review and vendor technical literature [1]. This fluorogenic behavior—essentially zero fluorescence in aqueous solution, with intense far-red emission only when intercalated—results in exceptionally low background and high signal-to-noise ratio without requiring wash steps . In contrast, propidium iodide, the most common dead-cell DNA intercalator, shows a fluorescence enhancement of only 20- to 30-fold upon nucleic acid binding [2]. The 5- to 50-fold greater enhancement factor of TOTO-3 means that, at equivalent DNA-bound dye concentrations, TOTO-3 produces a substantially larger dynamic range between the unbound (background) and bound (signal) states. Combined with its ~26-fold higher extinction coefficient, the overall fluorescence brightness advantage of TOTO-3 over PI can exceed two orders of magnitude when both absorption and quantum yield enhancement are factored together .

Fluorescence Enhancement

Cross-study comparable

100–1,000-fold vs PI 20–30-fold

Higher signal-to-noise for low-copy targets

Conservative enhancement estimate

Evidence Dimension	Fluorescence enhancement factor (fold increase in fluorescence intensity or quantum yield upon nucleic acid binding relative to free dye in solution)
Target Compound Data	TOTO-3: 100- to 1,000-fold fluorescence enhancement upon binding to DNA or RNA
Comparator Or Baseline	Propidium iodide: 20- to 30-fold fluorescence enhancement upon binding to nucleic acids
Quantified Difference	TOTO-3 provides a 5- to 50-fold greater fluorescence enhancement than propidium iodide (100- to 1,000-fold vs. 20- to 30-fold). Conservatively, at minimum a 3.3-fold advantage; at maximum, a 50-fold advantage.
Conditions	TOTO-3: aqueous solution, binding to dsDNA or RNA (MICAD review and Thermo Fisher product specifications). Propidium iodide: binding to dsDNA/RNA in solution (multiple vendor specifications and published protocols).

Why This Matters

The fluorogenic enhancement factor directly determines the practical limit of detection for nucleic acid staining; TOTO-3's 100- to 1,000-fold enhancement permits single-DNA-molecule visualization capabilities that are unattainable with propidium iodide's more modest 20- to 30-fold increase, a critical distinction for ultrasensitive DNA detection and low-copy-number applications.

• [1] Shan L. Quinolinium, 1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:4) (TOTO-3). In: Molecular Imaging and Contrast Agent Database (MICAD). 2012. 'TOTO-3 shows weak fluorescence in solution but generates significantly increased quantum yield (100- to 1,000-fold increase) when binding to DNA or RNA.' PMID: 22574338. View Source
• [2] EnkiLife Biotech. Propidium Iodide: A Fluorescent Dye for Cell Viability. 'Fluorescence Enhancement: PI itself has very weak fluorescence, but when bound to nucleic acids, its fluorescence intensity increases by 20-30 times.' View Source

TOTO-3: Application Scenarios

Triple-Color Immunofluorescence Imaging

TOTO-3 is uniquely suited as a nuclear counterstain in triple-labeling experiments where the other two fluorescence channels are occupied by green-emitting (fluorescein, GFP, Alexa Fluor 488) and red-emitting (rhodamine, Texas Red, Cy3, Alexa Fluor 546/568) probes. As demonstrated by Suzuki et al. (1997), TOTO-3's far-red emission (660 nm) occupies a spectrally distinct channel that can be electronically converted to a blue display on Kr/Ar-laser confocal systems, enabling unambiguous three-color nuclear, cytoplasmic, and target-protein localization without spectral crosstalk [1]. This protocol is incompatible with DAPI (requires UV laser), PI (emission overlaps with red channel), or green-emitting DNA dyes (SYBR Green I, YOYO-1, which compete with fluorescein-channel immunolabels). TOTO-3's superior photostability under repeated laser scanning further ensures signal integrity throughout multi-channel z-stack acquisition [1].

Dead-Cell Exclusion with JC-1 Assays

TOTO-3 is a validated dead-cell indicator for flow cytometry, specifically recommended when propidium iodide is spectrally incompatible with co-stains. Zuliani et al. (2003) established a reliable JC-1/TOTO-3 double-staining protocol for simultaneous assessment of mitochondrial transmembrane potential (JC-1, green/red) and plasma membrane integrity (TOTO-3, far-red), noting that 'it is not feasible to analyze it [mitochondrial potential] simultaneously with propidium iodide' and that 'TOTO-3 seems to be a good candidate for double staining with JC-1' [2]. TOTO-3's far-red emission (660 nm) is completely separated from the JC-1 monomer (green, ~529 nm) and J-aggregate (red, ~590 nm) signals, eliminating the spectral overlap that precludes PI use. The high extinction coefficient and large fluorescence enhancement of TOTO-3 provide superior dead-cell discrimination sensitivity compared to PI at equivalent concentrations .

Microbial Detection in Soil & Sediment

For environmental microbiology laboratories conducting direct microbial counts in soil, sediment, or mineral substrates, TOTO-3 is empirically validated as a superior stain that 'greatly reduces nonspecific background compared with commonly used dyes' [3]. The far-red emission of TOTO-3 (660 nm) falls in a spectral region where mineral particle autofluorescence is inherently lower than in the green or blue channels used by SYBR Green I, DAPI, or SYTOX Green. Furthermore, TOTO-3's performance as a FISH counterstain was explicitly demonstrated: it enabled identification of microbial cells despite strong background from nonspecifically bound oligonucleotide probes, a critical workflow in microbial community analysis [3]. Procurement of TOTO-3 for environmental microbiology is supported by the primary literature recommendation that it 'represents a superior alternative for detecting microorganisms in soil environments' [3].

DNA Electrophoresis with Pre-Staining

The extraordinary kinetic stability of TOTO-3–DNA complexes, arising from the dimeric bis-intercalation binding mode with dissociation constants in the micromolar range, enables pre-staining of nucleic acid samples prior to electrophoretic separation without dye dissociation during migration [4]. This is a practical advantage over monomeric intercalators (e.g., ethidium bromide, TO-PRO-3) that may redistribute during electrophoresis, causing band broadening or loss. TOTO-3's 100- to 1,000-fold fluorescence enhancement upon DNA binding yields an exceptionally low background in gels, while its far-red emission allows detection on standard gel imagers equipped with red laser or far-red LED excitation. The extinction coefficient of 154,100 M⁻¹cm⁻¹ and the general class property of dimeric cyanines permitting single-DNA-molecule sensitivity further support its use in low-input DNA fragment analysis applications .

Application

Selection Property

Validation Focus

Triple-color IF

Far-red emission spectrally separated from green/red channels

Multiplex crosstalk check with standard laser lines

JC-1/TOTO-3 flow cytometry

Far-red signal distinct from JC-1 monomer and J-aggregate

Mitochondrial potential and viability co-assessment

Soil microbial detection

Reduced autofluorescence at 660 nm in mineral matrices

Cell counting and FISH counterstaining in soil

DNA pre-staining electrophoresis

High DNA-binding affinity with minimal dye dissociation

Band clarity and low background in gel imaging

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA staining for fluorescence and laser confocal microscopy. J Histochem Cytochem. 1997;45(1):49-53. doi:10.1177/002215549704500107. View Source
• [2] Zuliani T, Duval R, Jayat C, Schnébert S, André P, Dumas M, Ratinaud MH. Sensitive and reliable JC-1 and TOTO-3 double staining to assess mitochondrial transmembrane potential and plasma membrane integrity: interest for cell death investigations. Cytometry A. 2003;54(2):100-8. doi:10.1002/cyto.a.10059. View Source
• [3] Henneberger R, Birch D, Bergquist P, Walter M, Anitori RP. The fluorescent dyes TO-PRO-3 and TOTO-3 iodide allow detection of microbial cells in soil samples without interference from background fluorescence. Biotechniques. 2011;51(3):190-2. doi:10.2144/000113736. View Source
• [4] Rye HS, Yue S, Wemmer DE, et al. Stable fluorescent complexes of double-stranded DNA with bis-intercalating asymmetric cyanine dyes: properties and applications. Nucleic Acids Res. 1992;20(11):2803-12. View Source